Cas no 1806784-40-6 (Methyl 2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806784-40-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4846538
• Update Time: 2025-05-24

Methyl 2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H9F2NO2/c1-14-8(13)5-6-3-2-4-7(12-6)9(10)11/h2-4,9H,5H2,1H3
• InChI Key： UMPXHQJHGVOEBQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)pyridine-6-acetate

Methyl 2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806784-40-6)

Methyl 2-(difluoromethyl)pyridine-6-acetate, with the CAS number 1806784-40-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, often referred to as Methyl 2-(difluoromethyl)pyridine-6-acetate, is characterized by its unique chemical structure, which includes a pyridine ring substituted with a difluoromethyl group at the 2-position and an acetate ester group at the 6-position. The methyl group further enhances its chemical reactivity and biological activity, making it a valuable molecule in various synthetic pathways.

Recent studies have highlighted the potential of Methyl 2-(difluoromethyl)pyridine-6-acetate as a precursor in the synthesis of bioactive compounds. Its ability to undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, has made it an essential intermediate in drug discovery programs. For instance, researchers have successfully utilized this compound to synthesize novel antiviral agents with enhanced potency against emerging viral strains. The incorporation of the difluoromethyl group into the pyridine ring has been shown to significantly improve the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its role in pharmaceuticals, Methyl 2-(difluoromethyl)pyridine-6-acetate has also found applications in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has positioned it as a promising candidate for developing next-generation herbicides and fungicides. Recent field trials have demonstrated its efficacy in controlling invasive weed species without adverse effects on non-target organisms, making it a sustainable alternative to traditional chemical agents.

The synthesis of Methyl 2-(difluoromethyl)pyridine-6-acetate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions to construct the core pyridine framework. Furthermore, advancements in fluorination techniques have facilitated the precise introduction of the difluoromethyl group, ensuring high yields and purity of the final product.

From an environmental perspective, the development of Methyl 2-(difluoromethyl)pyridine-6-acetate aligns with global efforts to create eco-friendly chemical compounds. Its biodegradability and low toxicity profile make it suitable for applications where environmental impact is a critical consideration. Ongoing research is focused on optimizing its production processes to minimize waste generation and energy consumption, thereby contributing to sustainable chemistry practices.

In conclusion, Methyl 2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806784-40-6) stands as a testament to the continuous innovation in chemical synthesis and its application across diverse industries. With its unique properties and versatile reactivity, this compound is poised to play a pivotal role in advancing both medical and agricultural sciences in the coming years.